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Compound of Interest

N,N-dimethyl-1-(5-nitro-1H-indol-
Compound Name: )
3-yl)methanamine

Cat. No.: B017098

For Researchers, Scientists, and Drug Development Professionals

The 5-nitroindole scaffold has garnered significant interest in medicinal chemistry as a
"privileged structure” for the development of novel therapeutic agents. This guide provides a
comparative overview of the therapeutic potential of 5-nitroindole derivatives, with a focus on
their anticancer and antimicrobial properties. While research on the specific derivative 5-
nitrogramine is limited, the broader class of 5-nitroindoles has demonstrated promising
biological activities, supported by experimental data.

Anticancer Activity of 5-Nitroindole Derivatives

Derivatives of 5-nitroindole have shown potent cytotoxic activity against various cancer cell
lines. A primary mechanism of action involves the stabilization of G-quadruplex structures in the
promoter region of the c-Myc oncogene.[1] This stabilization leads to the downregulation of c-
Myc expression, a transcription factor implicated in up to 80% of human cancers, subsequently
inducing cell cycle arrest and apoptosis.[1] Furthermore, some 5-nitroindole compounds have
been observed to increase intracellular levels of reactive oxygen species (ROS), contributing to
their cytotoxic effects.[1]

Comparative Anticancer Efficacy

The following table summarizes the in vitro anticancer activity of representative 5-nitroindole
derivatives against various human cancer cell lines.
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Signaling Pathways in Anticancer Activity

The anticancer effects of 5-nitroindole derivatives are mediated through specific signaling
pathways. The diagrams below illustrate the key molecular events following treatment with
these compounds.
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c-Myc Downregulation Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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